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Compound of Interest

Compound Name: D(+)-Galactosamine hydrochloride

CAS No.: 14257-79-5

Cat. No.: B10786984

Get Quote

An In-depth Review of the Chemical Properties, Synthesis, and Biological Applications of a Key

Hepatotoxic Agent

Abstract
D(+)-Galactosamine hydrochloride is a pivotal research tool, primarily utilized for inducing

experimental liver injury in animal models, which closely mimics the pathophysiology of viral

hepatitis in humans. This technical guide provides a comprehensive overview of its chemical

and physical properties, detailed synthesis protocols, and its established applications in

biomedical research. The document further elucidates the molecular signaling pathways

implicated in D(+)-Galactosamine-induced hepatotoxicity and provides standardized

experimental protocols for inducing acute liver failure in murine models. This guide is intended

for researchers, scientists, and professionals in the field of drug development and liver disease

research.

Chemical and Physical Properties
D(+)-Galactosamine hydrochloride is an amino sugar derived from galactose. Its

hydrochloride salt is a white to off-white crystalline solid. Key quantitative properties are
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summarized in the table below for easy reference.

Property Value References

Molecular Formula C₆H₁₃NO₅ · HCl [1][2]

Molecular Weight 215.63 g/mol [1][2][3]

Melting Point 182-185 °C (decomposes) [4]

Optical Rotation ([α]D) +96° (c=1, H₂O, 24 hrs) [4]

Solubility

    Water 50 mg/mL [5]

    DMSO 25 mg/mL (with warming) [6]

    Ethanol ~5 mg/mL [7]

    PBS (pH 7.2) ~10 mg/mL [7]

Appearance
White to off-white crystalline

solid
[5][8]

CAS Number 1772-03-8 [1][2]

Spectroscopic Data:

Comprehensive spectroscopic analysis is crucial for the identification and characterization of

D(+)-Galactosamine hydrochloride.
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Spectrum Key Peaks/Shifts References

¹H NMR (D₂O)

A mixture of anomers is

typically observed. Key signals

include peaks around 5.48

ppm and 4.89 ppm.

[9]

¹³C NMR

Signals corresponding to the

carbon backbone of the

galactosamine molecule.

[6]

FT-IR

Characteristic peaks for O-H,

N-H, and C-O functional

groups.

Mass Spectrometry

Molecular ion peak

corresponding to the molecular

weight.

Synthesis of D(+)-Galactosamine Hydrochloride
The synthesis of D(+)-Galactosamine hydrochloride can be achieved through various routes,

often starting from more common sugars like D-glucosamine or D-galactose. Below are

outlined protocols based on established chemical transformations.

Synthesis from Tri-O-acetyl-D-galactal
This method involves the addition of nitrosyl chloride to the acetylated glycal.[10]

Experimental Protocol:

Addition of Nitrosyl Chloride: Tri-O-acetyl-D-galactal is dissolved in a suitable anhydrous

solvent (e.g., dichloromethane) and cooled to a low temperature (e.g., -78 °C). A solution of

nitrosyl chloride in the same solvent is added dropwise. The reaction mixture is stirred for

several hours at low temperature.

Formation of the Oximino Sugar: The resulting adduct is then treated with a base (e.g.,

pyridine) to form the acetylated 2-oximinohexose derivative.
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Reduction of the Oxime: The oxime is reduced to the corresponding amine using a reducing

agent such as a zinc-copper couple in glacial acetic acid.[10]

Hydrolysis and Purification: The resulting product is then subjected to acidic hydrolysis with

hydrochloric acid to remove the acetyl protecting groups and to form the hydrochloride salt.

The final product is purified by recrystallization, typically from a mixture of ethanol and ether.

[10]

Conversion from D-Glucosamine Derivatives
This synthetic route involves the inversion of stereochemistry at the C-4 position of a D-

glucosamine derivative.[7][11]

Experimental Protocol:

Protection of Functional Groups: Commercially available D-glucosamine hydrochloride is first

N-acylated (e.g., with phthalic anhydride) and then fully acetylated to protect the hydroxyl

groups.[11]

Selective Deprotection and Sulfonation: The acetyl group at the C-4 position is selectively

removed, and the resulting free hydroxyl group is converted into a good leaving group,

typically a mesylate or tosylate.

Nucleophilic Substitution (Inversion): The C-4 sulfonate is then displaced by a nucleophile,

such as acetate, via an SN2 reaction. This step inverts the stereochemistry at C-4,

converting the gluco-configuration to the galacto-configuration.

Deprotection and Hydrochloride Salt Formation: Finally, all protecting groups are removed

under acidic conditions with hydrochloric acid to yield D(+)-Galactosamine hydrochloride.

Purification is achieved through recrystallization.

Biological Activity and Mechanism of Action
D(+)-Galactosamine is a potent hepatotoxic agent widely used to induce liver injury in animal

models that mimics human viral hepatitis.[6] Its toxicity stems from its ability to disrupt normal

cellular metabolism in hepatocytes.
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The primary mechanism of D(+)-Galactosamine-induced hepatotoxicity involves the depletion

of uridine triphosphate (UTP). Galactosamine is phosphorylated to galactosamine-1-

phosphate, which then reacts with UTP to form UDP-galactosamine. The accumulation of UDP-

galactosamine traps uridine, leading to a severe deficiency of UTP. This UTP depletion inhibits

RNA and protein synthesis, ultimately leading to cell death.[6]

Furthermore, D(+)-Galactosamine administration sensitizes hepatocytes to the cytotoxic effects

of pro-inflammatory cytokines, most notably Tumor Necrosis Factor-alpha (TNF-α).[8][12] This

sensitization leads to the activation of apoptotic signaling pathways.

Signaling Pathways in D(+)-Galactosamine-Induced
Hepatotoxicity
The combination of D(+)-Galactosamine and lipopolysaccharide (LPS) is a common and potent

method to induce fulminant hepatic failure. LPS activates immune cells, such as Kupffer cells,

to release TNF-α. In D-galactosamine-sensitized hepatocytes, TNF-α binding to its receptor

(TNFR1) triggers a signaling cascade that leads to apoptosis.[12][13]
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(e.g., C57BL/6 mice, 6-8 weeks)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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